Cas no 89245-63-6 (1,2-Benzisoxazole-3-acetic acid, 5-chloro-, methyl ester)

• Product Name: 1,2-Benzisoxazole-3-acetic acid, 5-chloro-, methyl ester
• CAS No: 89245-63-6
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 606923
• PubChem ID: 70537185
• Update Time: 2025-04-19

1,2-Benzisoxazole-3-acetic acid, 5-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-acetic acid, 5-chloro-, methyl ester
• methyl 2-(5-chloro-1,2-benzoxazol-3-yl)acetate
• Methyl (5-chloro-1,2-benzoxazol-3-yl)acetate
• DTXSID90742346
• SCHEMBL11204672
• 89245-63-6

• Inchi： 1S/C10H8ClNO3/c1-14-10(13)5-8-7-4-6(11)2-3-9(7)15-12-8/h2-4H,5H2,1H3
• InChI Key： XXUQPZBROLZNAN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CC(=O)OC)=NO2

Computed Properties

• Exact Mass: 225.0192708g/mol
• Monoisotopic Mass: 225.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų